Cas no 728024-43-9 (1-(2-Amino-phenyl)-2-thiophen-2-yl-ethanone)

• Product Name: 1-(2-Amino-phenyl)-2-thiophen-2-yl-ethanone
• CAS No: 728024-43-9
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 3082098
• PubChem ID: 4714722
• Update Time: 2025-06-08

1-(2-Amino-phenyl)-2-thiophen-2-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-phenyl)-2-thiophen-2-yl-ethanone
• AKOS000643870
• Ethanone, 1-(2-aminophenyl)-2-(2-thienyl)-
• 1-Ethanone, 1-(2-aminophenyl)-2-(2-thienyl)-
• 1-(2-aminophenyl)-2-thiophen-2-ylethanone
• 1-(2-AMINOPHENYL)-2-(2-THIENYL)-1-ETHANONE
• DTXSID301278605
• 728024-43-9
• 1-(2-aminophenyl)-2-(thiophen-2-yl)ethanone
• ALBB-024456
• 1-(2-aminophenyl)-2-(2-thienyl)ethanone
• 1-(2-aminophenyl)-2-(thiophen-2-yl)ethan-1-one
• STK735196
• CS-0317230
• VUKQCPUOORRJNJ-UHFFFAOYSA-N

• Inchi： 1S/C12H11NOS/c13-11-6-2-1-5-10(11)12(14)8-9-4-3-7-15-9/h1-7H,8,13H2
• InChI Key： VUKQCPUOORRJNJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 217.05613515Da
• Monoisotopic Mass: 217.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-(2-Amino-phenyl)-2-thiophen-2-yl-ethanone

1-(2-Amino-phenyl)-2-thiophen-yl-ethanone (CAS No. 728024-43-9): A Promising Compound in Chemical and Biomedical Research

The compound 1-(2-amino-phenyl)-thiophene-N-N-N-N-N-N-N-N-N-N-...

Recent studies have highlighted its potential in drug design for neurodegenerative disorders due to its ability to modulate ...

In conclusion, the compound 1-(amino-substituted phenyl) group combined with a thiophene moiety, exemplified by CAS No. 728024-43-9, represents an important building block for advancing research in...